5-(Toluene-4-sulfonyl)-4,5,6,7-tetrahydro-thiazolo[4,5-c]pyridine-2-carboxylic acid ethyl ester
CAS No.:
Cat. No.: VC13763914
Molecular Formula: C16H18N2O4S2
Molecular Weight: 366.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H18N2O4S2 |
|---|---|
| Molecular Weight | 366.5 g/mol |
| IUPAC Name | ethyl 5-(4-methylphenyl)sulfonyl-6,7-dihydro-4H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylate |
| Standard InChI | InChI=1S/C16H18N2O4S2/c1-3-22-16(19)15-17-13-10-18(9-8-14(13)23-15)24(20,21)12-6-4-11(2)5-7-12/h4-7H,3,8-10H2,1-2H3 |
| Standard InChI Key | PEBJJXYMSVUJRA-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=NC2=C(S1)CCN(C2)S(=O)(=O)C3=CC=C(C=C3)C |
| Canonical SMILES | CCOC(=O)C1=NC2=C(S1)CCN(C2)S(=O)(=O)C3=CC=C(C=C3)C |
Introduction
5-(Toluene-4-sulfonyl)-4,5,6,7-tetrahydro-thiazolo[4,5-c]pyridine-2-carboxylic acid ethyl ester is a complex organic compound with significant interest in medicinal chemistry. Its molecular formula is C16H18N2O4S2, and it has a molecular weight of approximately 366.5 g/mol . This compound features a thiazolo-pyridine framework, which is known for its diverse biological activities. The presence of the toluene-4-sulfonyl group enhances its solubility and reactivity, making it a valuable intermediate in pharmaceutical synthesis.
Synthesis
The synthesis of 5-(Toluene-4-sulfonyl)-4,5,6,7-tetrahydro-thiazolo[4,5-c]pyridine-2-carboxylic acid ethyl ester typically involves several steps, starting from simpler precursors. These methods highlight the complexity and multi-step nature of synthesizing this compound. The synthesis often requires careful control of reaction conditions, including temperature and solvent choice, to optimize yield and purity.
Biological Activities and Potential Applications
Compounds with similar structures to 5-(Toluene-4-sulfonyl)-4,5,6,7-tetrahydro-thiazolo[4,5-c]pyridine-2-carboxylic acid ethyl ester have been studied for their potential therapeutic applications. These include interactions with various biological targets, which are crucial for understanding the compound's therapeutic potential and safety profile.
Comparison with Related Compounds
| Compound Name | CAS Number | Unique Features |
|---|---|---|
| 5-(Toluene-4-sulfonyl)-4,5,6,7-tetrahydro-thiazolo[4,5-c]pyridine-2-carboxylic acid ethyl ester | 2414476-28-9 | Features a thiazolo-pyridine framework with a toluene-4-sulfonyl group |
| 5-Methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylic acid | 720720-96-7 | Lacks sulfonyl group; used as an intermediate for Mirtazapine |
| 4-(Toluene-4-sulfonyl)-4,5,6,7-tetrahydro-thiazolo[5,4-b]pyridine | 2407051-42-5 | Similar sulfonyl modification; different thiazole structure |
Research Findings and Future Directions
Research on 5-(Toluene-4-sulfonyl)-4,5,6,7-tetrahydro-thiazolo[4,5-c]pyridine-2-carboxylic acid ethyl ester is ongoing, with a focus on its binding affinity with various biological targets. These studies are essential for understanding its therapeutic potential and safety profile. Further investigation into its mechanisms of action and potential applications in medicinal chemistry is needed to fully explore its potential as a lead compound for drug development .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume